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Compound of Interest

Compound Name: 2-Methylvaleric acid

Cat. No.: B3432437 Get Quote

Essential Safety and Handling Guide for 2-
Methylvaleric Acid
This guide provides immediate, essential safety and logistical information for handling 2-
Methylvaleric acid in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational and disposal procedures.

Chemical Safety and Properties
2-Methylvaleric acid is a combustible liquid that can cause severe skin burns and eye

damage.[1][2][3] It is classified as a corrosive liquid and requires careful handling to prevent

exposure.[3] The table below summarizes its key properties and hazards.
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Property Value Reference

Chemical Formula C₆H₁₂O₂ [2]

Molecular Weight 116.16 g/mol [2]

Appearance Colorless to pale yellow liquid [4]

Odor Fatty or rancid [4]

Boiling Point 196-197 °C

Density 0.931 g/mL at 25 °C

Flash Point 93 °C (199.4 °F) - closed cup

Solubility
Slightly soluble in water;

soluble in ethanol
[4][5]

GHS Hazard Statements

H227 (Combustible liquid),

H314 (Causes severe skin

burns and eye damage)

[2]

Signal Word Danger [1][2][3]

Personal Protective Equipment (PPE)
A comprehensive selection of PPE is mandatory to prevent contact and inhalation. Always

ensure that eyewash stations and safety showers are in close proximity to the workstation.[1]
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Protection Type Required PPE

Eye & Face

Chemical safety goggles compliant with OSHA's

29 CFR 1910.133 or European Standard

EN166.[1] A face shield should be worn for

additional protection against splashes.[3]

Skin & Body

An appropriately-sized, buttoned lab coat.[6]

Wear impervious protective clothing and gloves

(e.g., nitrile or butyl rubber) to prevent skin

exposure.[1][3][7]

Respiratory

All handling of 2-Methylvaleric acid must be

conducted in a certified chemical fume hood.[4]

If exposure limits are exceeded or irritation

occurs, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

acid gas filter (Type E, yellow, or ABEK).[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Protocol for Safe Handling of 2-Methylvaleric Acid
1.0 Preparation and Precautionary Measures

1.1. Area Preparation: Ensure the work area is clean and uncluttered. All work must be

performed inside a certified chemical fume hood.[4] 1.2. Safety Equipment Check: Confirm that

a safety shower and eyewash station are accessible and functional.[1] Keep an appropriate fire

extinguisher (e.g., dry chemical, CO₂) readily available.[1] 1.3. PPE Inspection: Before starting,

inspect all PPE for integrity. Ensure gloves are free of holes and that safety goggles provide a

complete seal. 1.4. Material Review: Review the Safety Data Sheet (SDS) for 2-Methylvaleric
acid before handling.[1][2][3]

2.0 Handling Procedure
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2.1. Personal Protection: Don all required PPE as specified in the table above. 2.2. Dispensing:

Keep the container of 2-Methylvaleric acid tightly closed when not in use.[1] Ground the

container when transferring to prevent static discharge.[8] Avoid inhaling vapors.[1][8] 2.3.

Experimental Use: Use the smallest quantity of the chemical necessary for the experiment.

Keep it away from heat, sparks, open flames, and hot surfaces.[1][2] 2.4. Incompatible

Materials: Avoid contact with strong oxidizing agents and strong bases.[1]

3.0 Spill and Emergency Response

3.1. Minor Spill (in fume hood): 3.1.1. Absorb the spill with an inert absorbent material such as

sand, silica gel, or a universal binder.[1] 3.1.2. Collect the absorbed material into a suitable,

labeled container for hazardous waste disposal. 3.1.3. Clean the affected area thoroughly. 3.2.

Major Spill or Spill Outside Fume Hood: 3.2.1. Evacuate the immediate area and alert

colleagues. 3.2.2. Contact the institution's emergency response team. 3.3. Personal Exposure:

3.3.1. Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, including under the eyelids. Seek immediate medical attention.[1][3] 3.3.2. Skin

Contact: Immediately remove all contaminated clothing and rinse the affected skin area with

water and soap. Seek immediate medical attention.[2][3] 3.3.3. Inhalation: Move to fresh air

immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][3]

3.3.4. Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][2][3]

4.0 Disposal Plan

4.1. Waste Collection: All waste containing 2-Methylvaleric acid must be collected in a

designated, properly labeled, and sealed hazardous waste container. 4.2. Disposal Procedure:

Dispose of chemical waste through an approved waste disposal plant.[1][2] Adhere strictly to all

local, regional, and national hazardous waste regulations.[1][3] Do not dispose of it down the

drain or into the environment.[1][8] 4.3. Container Decontamination: Handle uncleaned

containers as you would the product itself.[2]
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Caption: Workflow for safely handling 2-Methylvaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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